Cas no 2241866-89-5 ((3-(methyl-d3)phenyl)boronic acid)

• Product Name: (3-(methyl-d3)phenyl)boronic acid
• CAS No: 2241866-89-5
• MF: C₇H₉BO₂
• MW: 138.974647283554
• CID: 6815882
• PubChem ID: 45788903
• Update Time: 2025-03-03

(3-(methyl-d3)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2241866-89-5
• 3-(Methyl-d3)-phenylboronic acid
• AKOS015943774
• 3-Methylbenzeneboronic acid (Methyl D3)
• CS-19100
• AT21417
• (3-(METHYL-D3)PHENYL)BORONIC ACID
• (3-(methyl-d3)phenyl)boronic acid

• Inchi： 1S/C7H9BO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5,9-10H,1H3/i1D3
• InChI Key： BJQCPCFFYBKRLM-FIBGUPNXSA-N
• SMILES： OB(C1=CC=CC(C([2H])([2H])[2H])=C1)O

Computed Properties

• Exact Mass: 139.0883899Da
• Monoisotopic Mass: 139.0883899Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų